Pantoprazole-d3
Pantoprazole-d3
Brand Name:
Vulcanchem
CAS No.:
922727-37-5
VCID:
VC21125125
InChI:
InChI=1S/C16H15F2N3O4S/c1-23-13-5-6-19-12(14(13)24-2)8-26(22)16-20-10-4-3-9(25-15(17)18)7-11(10)21-16/h3-7,15H,8H2,1-2H3,(H,20,21)/i1D3
SMILES:
COC1=C(C(=NC=C1)CS(=O)C2=NC3=C(N2)C=C(C=C3)OC(F)F)OC
Molecular Formula:
C16H15F2N3O4S
Molecular Weight:
386.4 g/mol
Pantoprazole-d3
CAS No.: 922727-37-5
Cat. No.: VC21125125
Molecular Formula: C16H15F2N3O4S
Molecular Weight: 386.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 922727-37-5 |
|---|---|
| Molecular Formula | C16H15F2N3O4S |
| Molecular Weight | 386.4 g/mol |
| IUPAC Name | 6-(difluoromethoxy)-2-[[3-methoxy-4-(trideuteriomethoxy)pyridin-2-yl]methylsulfinyl]-1H-benzimidazole |
| Standard InChI | InChI=1S/C16H15F2N3O4S/c1-23-13-5-6-19-12(14(13)24-2)8-26(22)16-20-10-4-3-9(25-15(17)18)7-11(10)21-16/h3-7,15H,8H2,1-2H3,(H,20,21)/i1D3 |
| Standard InChI Key | IQPSEEYGBUAQFF-FIBGUPNXSA-N |
| Isomeric SMILES | [2H]C([2H])([2H])OC1=C(C(=NC=C1)CS(=O)C2=NC3=C(N2)C=C(C=C3)OC(F)F)OC |
| SMILES | COC1=C(C(=NC=C1)CS(=O)C2=NC3=C(N2)C=C(C=C3)OC(F)F)OC |
| Canonical SMILES | COC1=C(C(=NC=C1)CS(=O)C2=NC3=C(N2)C=C(C=C3)OC(F)F)OC |
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